Cas no 59849-52-4 ((2-fluorophenyl)sulfonylacetonitrile)
59849-52-4 structure
Product Name:(2-fluorophenyl)sulfonylacetonitrile
CAS No:59849-52-4
MF:C8H6FNO2S
MW:199.202144145966
CID:337125
PubChem ID:594343
Update Time:2025-04-19
(2-fluorophenyl)sulfonylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [(2-fluorophenyl)sulfonyl]-
- 2-(2-fluorophenyl)sulfonylacetonitrile
- HMS1440H18
- AKOS005744589
- 2-(2-fluorobenzenesulfonyl)acetonitrile
- 2-fluorophenyl cyanomethyl sulphone
- [(2-Fluorophenyl)sulfonyl]acetonitrile #
- 2-((2-Fluorophenyl)sulfonyl)acetonitrile
- [(2-Fluorophenyl)sulfonyl]acetonitrile
- Maybridge3_003340
- JTMDWESWXCJUHR-UHFFFAOYSA-N
- BS-4101
- SCHEMBL6543513
- 2-[(2-Fluorophenyl)sulfonyl]acetonitrile
- MFCD01566441
- 59849-52-4
- DTXSID90344081
- IDI1_014727
- (2-fluorophenyl)sulfonylacetonitrile
-
- Inchi: 1S/C8H6FNO2S/c9-7-3-1-2-4-8(7)13(11,12)6-5-10/h1-4H,6H2
- InChI Key: JTMDWESWXCJUHR-UHFFFAOYSA-N
- SMILES: S(CC#N)(C1C=CC=CC=1F)(=O)=O
Computed Properties
- Exact Mass: 199.01038
- Monoisotopic Mass: 199.01032777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.3Ų
Experimental Properties
- PSA: 57.93
(2-fluorophenyl)sulfonylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F590123-10mg |
[(2-fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F590123-50mg |
[(2-fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F590123-100mg |
[(2-fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 100mg |
$ 210.00 | 2022-06-05 | ||
| A2B Chem LLC | AI53370-1mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 1mg |
$146.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-5mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 5mg |
$170.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-10mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 10mg |
$182.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-20mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 20mg |
$205.00 | 2023-12-30 | ||
| A2B Chem LLC | AI53370-50mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 50mg |
$252.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-100mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 100mg |
$311.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-500mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 500mg |
$430.00 | 2024-04-19 |
(2-fluorophenyl)sulfonylacetonitrile Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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